1-((4-chlorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[(4-chlorophenyl)methylsulfanyl]-8-(thiophen-2-ylmethyl)-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C19H13ClN4OS3/c20-13-5-3-12(4-6-13)11-28-19-22-21-18-23(10-14-2-1-8-26-14)17(25)16-15(24(18)19)7-9-27-16/h1-9H,10-11H2
• InChI Key: PKEUCUSFHGFNFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN2C(=O)C3=C(C=CS3)N4C2=NN=C4SCC5=CC=C(C=C5)Cl
• Molecular Formula: C19H13ClN4OS3
• Molecular Weight: 445.0 g/mol

Description

1-((4-chlorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C19H13ClN4OS3 and its molecular weight is 444.97. The purity is usually 95%.
BenchChem offers high-quality 1-((4-chlorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-chlorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research on compounds structurally related to 1-((4-chlorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one has shown promising antimicrobial properties. Studies indicate that certain derivatives exhibit notable activities against various microbial strains, including Gram-positive and Gram-negative bacteria, as well as fungi. For instance, novel [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones have been synthesized and evaluated for their antimicrobial activities, with some demonstrating mild effectiveness (Gomha et al., 2018). Additionally, various fused [1,2,4]triazolothienopyrimidines and thienopyrimidines have also been investigated for their antimicrobial potential, with promising results against a range of bacterial and fungal species (Hossain & Bhuiyan, 2009).

Potential in Cancer Research

Compounds related to 1-((4-chlorobenzyl)thio)-4-(thiophen-2-ylmethyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one have shown potential in cancer research. An unusual Dimroth rearrangement led to the synthesis of annelated thieno[3,2-d][1,2,3]triazolo[1,5-a]pyrimidines with significant antitumor activity. These compounds were evaluated against a panel of human tumor cell lines, displaying strong antiproliferative activity at nanomolar concentrations (Lauria et al., 2013).

Potential as Serotonin Receptor Antagonists

Some derivatives of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, structurally similar to the compound , have been studied for their affinity to serotonin 5-HT6 receptors. These studies revealed that certain derivatives exhibit high affinity and selectivity, making them promising candidates as 5-HT6 receptor antagonists. This property could be significant for the development of treatments for neurological disorders (Ivachtchenko et al., 2010).